Cas no 2228363-50-4 (4-4-(difluoromethoxy)-2-fluorophenylpyrrolidin-2-one)

4-4-(Difluoromethoxy)-2-fluorophenylpyrrolidin-2-one is a fluorinated heterocyclic compound characterized by its unique structural features, including a difluoromethoxy and fluorophenyl moiety attached to a pyrrolidin-2-one core. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate or active ingredient. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, which may improve bioavailability and binding affinity in target applications. Its well-defined chemical properties make it suitable for further derivatization in drug discovery or material science. The compound is typically handled under controlled conditions to ensure purity and stability.
4-4-(difluoromethoxy)-2-fluorophenylpyrrolidin-2-one structure
2228363-50-4 structure
Product Name:4-4-(difluoromethoxy)-2-fluorophenylpyrrolidin-2-one
CAS No:2228363-50-4
MF:C11H10F3NO2
MW:245.197813510895
CID:6324122
PubChem ID:165668610
Update Time:2025-09-24

4-4-(difluoromethoxy)-2-fluorophenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-4-(difluoromethoxy)-2-fluorophenylpyrrolidin-2-one
    • EN300-1967496
    • 4-[4-(difluoromethoxy)-2-fluorophenyl]pyrrolidin-2-one
    • 2228363-50-4
    • Inchi: 1S/C11H10F3NO2/c12-9-4-7(17-11(13)14)1-2-8(9)6-3-10(16)15-5-6/h1-2,4,6,11H,3,5H2,(H,15,16)
    • InChI Key: IXBANVITGBTYRZ-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C1CC(NC1)=O)OC(F)F

Computed Properties

  • Exact Mass: 245.06636305g/mol
  • Monoisotopic Mass: 245.06636305g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 38.3Ų

4-4-(difluoromethoxy)-2-fluorophenylpyrrolidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1967496-0.05g
4-[4-(difluoromethoxy)-2-fluorophenyl]pyrrolidin-2-one
2228363-50-4
0.05g
$768.0 2023-09-16
Enamine
EN300-1967496-0.1g
4-[4-(difluoromethoxy)-2-fluorophenyl]pyrrolidin-2-one
2228363-50-4
0.1g
$804.0 2023-09-16
Enamine
EN300-1967496-0.25g
4-[4-(difluoromethoxy)-2-fluorophenyl]pyrrolidin-2-one
2228363-50-4
0.25g
$840.0 2023-09-16
Enamine
EN300-1967496-0.5g
4-[4-(difluoromethoxy)-2-fluorophenyl]pyrrolidin-2-one
2228363-50-4
0.5g
$877.0 2023-09-16
Enamine
EN300-1967496-1.0g
4-[4-(difluoromethoxy)-2-fluorophenyl]pyrrolidin-2-one
2228363-50-4
1g
$986.0 2023-06-01
Enamine
EN300-1967496-2.5g
4-[4-(difluoromethoxy)-2-fluorophenyl]pyrrolidin-2-one
2228363-50-4
2.5g
$1791.0 2023-09-16
Enamine
EN300-1967496-5.0g
4-[4-(difluoromethoxy)-2-fluorophenyl]pyrrolidin-2-one
2228363-50-4
5g
$2858.0 2023-06-01
Enamine
EN300-1967496-10.0g
4-[4-(difluoromethoxy)-2-fluorophenyl]pyrrolidin-2-one
2228363-50-4
10g
$4236.0 2023-06-01
Enamine
EN300-1967496-1g
4-[4-(difluoromethoxy)-2-fluorophenyl]pyrrolidin-2-one
2228363-50-4
1g
$914.0 2023-09-16
Enamine
EN300-1967496-5g
4-[4-(difluoromethoxy)-2-fluorophenyl]pyrrolidin-2-one
2228363-50-4
5g
$2650.0 2023-09-16

Additional information on 4-4-(difluoromethoxy)-2-fluorophenylpyrrolidin-2-one

Research Brief on 4-4-(difluoromethoxy)-2-fluorophenylpyrrolidin-2-one (CAS: 2228363-50-4): Recent Advances and Applications

In recent years, the compound 4-4-(difluoromethoxy)-2-fluorophenylpyrrolidin-2-one (CAS: 2228363-50-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique difluoromethoxy and fluorophenyl substituents, has shown promising potential in various therapeutic applications, particularly in central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on its synthesis, pharmacokinetic properties, and mechanistic pathways, shedding light on its role as a potential drug candidate.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic optimization of 4-4-(difluoromethoxy)-2-fluorophenylpyrrolidin-2-one, highlighting improved yield and purity through novel catalytic methods. The research team employed palladium-catalyzed cross-coupling reactions to enhance the efficiency of introducing the difluoromethoxy group, a critical structural feature for bioactivity. These advancements not only streamline production but also reduce costs, making the compound more accessible for further preclinical and clinical studies.

Pharmacological investigations have revealed that 4-4-(difluoromethoxy)-2-fluorophenylpyrrolidin-2-one exhibits high selectivity for GABAA receptor subtypes, particularly those associated with anxiolytic and anticonvulsant effects. In vivo studies using rodent models demonstrated significant reductions in seizure activity and anxiety-like behaviors at low dosages, with minimal off-target effects. These findings suggest its potential as a next-generation therapeutic for epilepsy and anxiety disorders, addressing the limitations of current treatments such as tolerance and dependency.

Additionally, recent preclinical trials have explored the anti-inflammatory properties of this compound. A 2024 study in Nature Chemical Biology reported its ability to inhibit NF-κB signaling pathways, thereby reducing the production of pro-inflammatory cytokines. This dual functionality—targeting both CNS disorders and inflammation—positions 4-4-(difluoromethoxy)-2-fluorophenylpyrrolidin-2-one as a versatile candidate for multifactorial diseases like neuroinflammatory conditions.

Despite these promising results, challenges remain in optimizing its bioavailability and metabolic stability. Researchers are currently investigating prodrug formulations and nano-delivery systems to overcome these hurdles. The ongoing development of 4-4-(difluoromethoxy)-2-fluorophenylpyrrolidin-2-one underscores its potential to bridge gaps in current pharmacotherapy, offering new hope for patients with complex and treatment-resistant conditions.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.